Cas no 1395493-03-4 (8-Bromo-3-iodoquinolin-4(1H)-one)

• Product Name: 8-Bromo-3-iodoquinolin-4(1H)-one
• CAS No: 1395493-03-4
• MF: C₉H₅BrINO
• MW: 349.950573682785
• CID: 1028535
• PubChem ID: 71711053
• Update Time: 2025-10-29

8-Bromo-3-iodoquinolin-4(1H)-one Chemical and Physical Properties

Names and Identifiers

• 8-Bromo-3-iodoquinolin-4(1H)-one
• 8-Bromo-4-hydroxy-3-iodoquinoline
• SCHEMBL17128052
• MFCD22565704
• SB72699
• SB72714
• 1395493-03-4
• 1395493-22-7
• 8-Bromo-3-iodoquinolin-4-ol

• Inchi： 1S/C9H5BrINO/c10-6-3-1-2-5-8(6)12-4-7(11)9(5)13/h1-4H,(H,12,13)
• InChI Key： FQKGUHNWTCWYPL-UHFFFAOYSA-N
• SMILES： IC1=CNC2C(=CC=CC=2C1=O)Br

Computed Properties

• Exact Mass: 348.85992g/mol
• Monoisotopic Mass: 348.85992g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 29.1Ų

Additional information on 8-Bromo-3-iodoquinolin-4(1H)-one

8-Bromo-3-iodoquinolin-4(1H)-one (CAS 1395493-03-4): A Versatile Building Block in Medicinal Chemistry and Organic Synthesis

8-Bromo-3-iodoquinolin-4(1H)-one (CAS 1395493-03-4) is a highly functionalized quinoline derivative that has gained significant attention in recent years due to its unique structural features and broad applicability in pharmaceutical research and organic synthesis. This heterocyclic compound, characterized by the presence of both bromo and iodo substituents on its quinoline core, serves as a valuable intermediate for the construction of more complex molecular architectures.

The growing interest in 8-bromo-3-iodoquinoline derivatives aligns with current trends in drug discovery, where researchers are increasingly focusing on halogenated heterocycles as privileged scaffolds. Recent studies have shown that halogenated quinolines demonstrate improved pharmacokinetic properties and enhanced binding affinities to biological targets, making them particularly valuable in the development of new therapeutic agents.

From a synthetic chemistry perspective, 8-Bromo-3-iodoquinolin-4(1H)-one offers multiple reactive sites for various cross-coupling reactions, including Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira couplings. This versatility makes it an attractive building block for the synthesis of diverse quinoline-based compounds, which find applications in materials science, agrochemicals, and pharmaceutical development.

In medicinal chemistry, the 4(1H)-quinolinone core structure is recognized as a privileged scaffold present in numerous bioactive molecules. The presence of both bromine and iodine atoms at positions 8 and 3, respectively, provides excellent opportunities for structure-activity relationship (SAR) studies through systematic modifications. Researchers investigating anti-cancer quinoline derivatives or antimicrobial heterocyclic compounds frequently utilize this intermediate in their synthetic routes.

The compound's molecular weight of 349.96 g/mol and its specific halogen substitution pattern contribute to its unique physicochemical properties. Recent publications have highlighted the importance of halogen bonding in drug-receptor interactions, making 8-Bromo-3-iodoquinolin-4(1H)-one particularly interesting for rational drug design approaches. The iodine atom, in particular, can participate in strong halogen bonds that significantly influence molecular recognition processes.

Current market trends indicate growing demand for functionalized quinoline intermediates, driven by increased research activity in areas such as kinase inhibitor development and antimicrobial drug discovery. The global pharmaceutical industry's focus on targeted therapies has created new opportunities for specialized halogenated heterocycles like this compound.

From a synthetic methodology standpoint, 8-Bromo-3-iodoquinolin-4(1H)-one serves as an excellent substrate for developing novel catalytic systems. Recent advances in transition metal catalysis, particularly in C-H activation and borylation reactions, have opened new pathways for modifying this scaffold. Researchers working on quinoline derivative synthesis often search for efficient methods to functionalize such intermediates.

Quality control and characterization of 8-Bromo-3-iodoquinolin-4(1H)-one typically involve advanced analytical techniques including HPLC, NMR spectroscopy, and mass spectrometry. The compound's stability and purity are critical factors for its successful application in multi-step synthetic sequences, particularly in pharmaceutical process chemistry.

Environmental considerations in chemical synthesis have led to increased interest in developing greener approaches to prepare halogenated quinoline derivatives. Recent publications have explored catalytic methods for introducing halogens more selectively and with reduced waste generation, which could impact the production processes for compounds like 8-Bromo-3-iodoquinolin-4(1H)-one.

The future outlook for 8-Bromo-3-iodoquinolin-4(1H)-one appears promising, with potential applications expanding beyond traditional medicinal chemistry. Emerging fields such as materials science and chemical biology are increasingly utilizing similar functionalized heterocycles for developing novel sensors, catalysts, and probes. As research continues to uncover new biological targets and therapeutic strategies, the demand for versatile building blocks like this compound is expected to grow.

For researchers working with 8-Bromo-3-iodoquinolin-4(1H)-one, proper handling and storage conditions are essential to maintain its stability. While not classified as hazardous under normal laboratory conditions, standard precautions for handling organic compounds should be observed. The compound's shelf life and optimal storage temperature are frequently searched topics among laboratory chemists.

In conclusion, 8-Bromo-3-iodoquinolin-4(1H)-one (CAS 1395493-03-4) represents a valuable tool for synthetic and medicinal chemists. Its unique combination of reactive sites, potential biological relevance, and versatility in organic transformations make it an important intermediate in contemporary chemical research. As the scientific community continues to explore new applications for halogenated quinoline derivatives, this compound is likely to maintain its position as a key building block in drug discovery and development programs.